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Compound of Interest

Compound Name: Veltec

Cat. No.: B1166048 Get Quote

For laboratory personnel, including researchers, scientists, and drug development

professionals, the safe handling of the active pharmaceutical ingredient (API) in Veltec,

Betahistine Dihydrochloride, is paramount. This guide provides a comprehensive overview of

the necessary personal protective equipment (PPE), operational procedures, and disposal

plans to ensure a safe laboratory environment.

Hazard Identification and Safety Precautions
Betahistine Dihydrochloride is classified as a hazardous substance that can cause skin and

serious eye irritation, and may also cause respiratory irritation.[1][2][3] It is harmful if

swallowed.[2] Therefore, strict adherence to safety protocols is essential.

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling Betahistine Dihydrochloride

to determine the appropriate level of PPE. The following table summarizes the recommended

PPE.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1166048?utm_src=pdf-interest
https://www.benchchem.com/product/b1166048?utm_src=pdf-body
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB06698.pdf?1601054434
https://file.medchemexpress.com/batch_PDF/HY-B0524A/Betahistine-dihydrochloride-SDS-MedChemExpress.pdf
https://cdn.caymanchem.com/cdn/msds/35559m.pdf
https://file.medchemexpress.com/batch_PDF/HY-B0524A/Betahistine-dihydrochloride-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Recommended Equipment Specifications and Remarks

Eye/Face Protection

Safety glasses with side

shields, chemical splash

goggles, or a full-face shield.

Equipment should be tested

and approved under

government standards such as

NIOSH (US) or EN 166 (EU).

[4] An emergency eyewash

station should be readily

available.[5]

Hand Protection
Chemical-resistant, impervious

gloves (e.g., nitrile).

Gloves must be inspected

before use and disposed of

properly after handling.[4] Use

proper glove removal

technique to avoid skin

contact.[4]

Skin and Body Protection

Laboratory coat, long-sleeved

garments. In cases of potential

significant exposure, a

complete suit protecting

against chemicals may be

necessary.

Protective clothing should be

worn to prevent skin exposure.

[6]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is recommended if

exposure limits are exceeded

or if irritation is experienced.[6]

For higher-risk activities, a full-

face particle respirator may be

appropriate.[4]

Use in a well-ventilated area is

crucial.[2]

Physicochemical and Toxicological Data
The following tables provide key quantitative data for Betahistine Dihydrochloride.

Physical and Chemical Properties
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Property Value Source

CAS Number 5579-84-0 [2][6]

Molecular Formula C8H12N2 · 2HCl [7]

Molecular Weight 209.12 g/mol [7]

Melting Point 150-154 °C [2]

Boiling Point 210.9 °C at 760 mmHg [2]

Flash Point 96.7 °C [2]

Toxicological Data

Toxicity Endpoint Value Classification

Acute Oral Toxicity Harmful if swallowed Category 4[2]

Skin Corrosion/Irritation Causes skin irritation Category 2[2][6]

Serious Eye Damage/Irritation Causes serious eye irritation Category 2A[2][6]

Specific Target Organ Toxicity

(Single Exposure)
May cause respiratory irritation Category 3[2][6]

Operational and Disposal Plans
Experimental Workflow for Handling Betahistine Dihydrochloride
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Operational Workflow for Handling Betahistine Dihydrochloride

Preparation

Handling

Post-Experiment

Disposal

Conduct Risk Assessment

Don Appropriate PPE

Weigh and Prepare in Ventilated Enclosure

Proceed to Handling

Perform Experiment

Decontaminate Work Surfaces

Experiment Complete

Doff PPE Correctly

Wash Hands Thoroughly

Segregate Chemical Waste

Waste Management

Dispose of in Accordance with Regulations

Click to download full resolution via product page

Operational Workflow for Handling Betahistine Dihydrochloride

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1166048?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Handling Procedures:

Preparation:

Conduct a thorough risk assessment for the planned experiment.

Ensure a well-ventilated area, preferably a chemical fume hood, is used for handling the

substance.[2]

Don the appropriate PPE as outlined in the table above.

Handling:

Avoid the formation of dust and aerosols.[2]

Weigh and handle the solid material in a ventilated enclosure.

Avoid contact with skin, eyes, and clothing.[4]

Do not eat, drink, or smoke in the handling area.[2]

In Case of Exposure:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, removing

contact lenses if present. Seek medical attention if irritation persists.[1]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek medical attention if irritation occurs.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration

or oxygen. Seek immediate medical attention.[1]

Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Seek medical

attention.[1]

Disposal Plan:
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Chemical Waste: Dispose of Betahistine Dihydrochloride waste in a designated, labeled, and

sealed chemical waste container.[1]

Contaminated Materials: Any materials, such as gloves, weigh boats, or paper towels, that

come into contact with the chemical should be disposed of as hazardous waste.

Regulations: All waste disposal must be in accordance with local, state, and federal

regulations.[1] Do not let the product enter drains.

Empty Containers: Handle uncleaned containers as you would the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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